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Compound of Interest

Compound Name: SDMA-d6

Cat. No.: B563667 Get Quote

A Certificate of Analysis for SDMA-d6 begins with the fundamental physicochemical properties

of the compound. These details are essential for accurate sample preparation and storage. The

compound is a deuterated form of SDMA, where six hydrogen atoms on the methyl groups

have been replaced with deuterium.[3][4]

Table 1: General Physicochemical Properties of SDMA-d6
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Property Value Source

Chemical Name
N5-[bis(methyl-d3-

amino)methylene]-L-Ornithine
[5]

Synonyms

Symmetric dimethylarginine-

d6; NG,NG'-Dimethyl-L-

arginine-d6

[3][4]

Molecular Formula C₈H₁₂D₆N₄O₂ [5]

Molecular Weight 208.29 g/mol [4][5]

CAS Number 1331888-08-4 [5][6]

Appearance White to light yellow solid [5]

Solubility
H₂O: 125 mg/mL (with

ultrasonic)
[4]

Storage Store at -20°C, under nitrogen [4][5]

Stability (in solvent)
6 months at -80°C; 1 month at

-20°C
[3][5]

Note: Some suppliers may provide SDMA-d6 as a dihydrochloride salt (C₈H₁₄D₆Cl₂N₄O₂),

which will alter the molecular weight (281.21 g/mol ) and solubility characteristics.[7]

Analytical Data and Quality Control
The core of the CoA is the analytical data, which validates the identity, purity, and isotopic

enrichment of the compound. These tests ensure that the internal standard will perform reliably

in quantitative assays.

Table 2: Summary of Analytical Specifications from Representative CoAs
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Analytical Test
Specification /
Result

Method Source

Purity 98.07% HPLC [5]

100.00% HPLC (ELSD) [7]

Isotopic Enrichment 99.9% MS [5]

Isotopic Purity >95% (Actual: 98.5%) MS [7]

≥99% (d₁-d₆) MS [8]

Identity Confirmation Conforms to Structure NMR, MS [7]

Elemental Analysis Conforms to Formula Combustion Analysis [7]

Experimental Protocols
While detailed, proprietary standard operating procedures (SOPs) are not disclosed by

manufacturers, the principles behind the key analytical tests are well-established. The primary

application of SDMA-d6 is as an internal standard for quantifying SDMA in biological matrices

like plasma or serum, typically by liquid chromatography-tandem mass spectrometry (LC-

MS/MS).[3][9]

Purity Determination by High-Performance Liquid
Chromatography (HPLC)
The chemical purity of SDMA-d6 is assessed to ensure that no significant impurities could

interfere with its function.

Objective: To separate SDMA-d6 from any non-isopically labeled impurities, synthetic

precursors, or degradation products.

Methodology:

Sample Preparation: A known concentration of SDMA-d6 is dissolved in a suitable solvent,

often the mobile phase starting condition.
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Chromatographic Separation: The sample is injected into an HPLC system. A reversed-

phase column (e.g., C18) is commonly used. A gradient elution with a mobile phase

consisting of an aqueous component (e.g., water with formic acid) and an organic

component (e.g., acetonitrile or methanol) separates the compounds based on their

polarity.

Detection: As SDMA lacks a strong chromophore, detection can be achieved using an

Evaporative Light Scattering Detector (ELSD) or by mass spectrometry.[7]

Quantification: The peak area of SDMA-d6 is compared to the total area of all detected

peaks to calculate the purity, typically expressed as a percentage.

Isotopic Enrichment and Identity Confirmation by Mass
Spectrometry (MS)
Mass spectrometry is a critical tool for confirming the molecular weight and determining the

extent of deuterium incorporation.

Objective: To verify the molecular mass of SDMA-d6 and quantify the percentage of

molecules that are fully deuterated (d6) versus partially labeled (d1-d5) or unlabeled (d0)

species.[7]

Methodology:

Sample Introduction: The sample is introduced into the mass spectrometer, often via direct

infusion or from the outflow of an LC system.

Ionization: Electrospray ionization (ESI) is typically used to generate protonated molecular

ions [M+H]⁺.

Mass Analysis: The mass analyzer (e.g., Time-of-Flight or Quadrupole) separates the ions

based on their mass-to-charge ratio (m/z).

Data Analysis: The resulting mass spectrum shows a cluster of peaks corresponding to the

different isotopic forms (isotopologues). The relative intensity of the peak for the fully

labeled d6 species (m/z 209.2) is compared to the intensities of the d0 through d5 species

to calculate the isotopic enrichment.[7][10][11]
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Structural Confirmation by Nuclear Magnetic Resonance
(NMR)
NMR spectroscopy is used to confirm that the chemical structure of the synthesized compound

is correct.

Objective: To verify the molecular structure by analyzing the chemical environment of its

atoms.

Methodology:

Sample Preparation: The SDMA-d6 sample is dissolved in a deuterated solvent (e.g., D₂O

or DMSO-d6).

Data Acquisition: The sample is placed in a high-field NMR spectrometer to acquire

spectra (e.g., ¹H NMR, ¹³C NMR).

Spectral Analysis: The resulting spectrum is analyzed for chemical shifts, peak

integrations, and coupling patterns. For SDMA-d6, the ¹H NMR spectrum would be

expected to show the absence of signals corresponding to the methyl protons, confirming

successful deuteration. The remaining signals should match the expected pattern for the

rest of the molecule's protons.

Application Workflow and Signaling Context
SDMA-d6 is indispensable for the accurate quantification of endogenous SDMA. The workflow

below illustrates its use in a typical clinical or research setting using LC-MS/MS.
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Caption: Workflow for SDMA quantification using SDMA-d6 internal standard.
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SDMA itself is an endogenous inhibitor of nitric oxide synthase (NOS) activity and is primarily

eliminated through renal excretion, making it a reliable biomarker for glomerular filtration rate

(GFR).[1] Elevated levels of SDMA are associated with chronic kidney disease (CKD) and

various cardiovascular diseases.[9][12]
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Caption: Simplified biological pathway of SDMA formation and clearance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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